Cas no 140837-23-6 (Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-)
140837-23-6 structure
Product Name:Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
CAS No:140837-23-6
MF:C15H20N2
MW:228.332703590393
CID:1296747
Update Time:2024-08-03
Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
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- Inchi: 1S/C15H20N2/c1-12-6-5-7-13(2)17(12)11-15-9-4-3-8-14(15)10-16/h3-4,8-9,12-13H,5-7,11H2,1-2H3
- InChI Key: OPDVCKSKNLVEHK-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC=C1CN1C(C)CCCC1C
Computed Properties
- Exact Mass: 228.1628
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 324.8±17.0 °C(Predicted)
- PSA: 27.03
- pka: 9.33±0.10(Predicted)
Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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